Cas no 130342-99-3 (2-(Pyridin-3-yl)azepane)

2-(Pyridin-3-yl)azepane structure

Product Name:2-(Pyridin-3-yl)azepane

CAS No:130342-99-3

Molecular Formula:C₁₁H₁₆N₂

Molecular Weight:176.25814

MDL:MFCD02663702

CID:102672

PubChem ID:4400213

2-(Pyridin-3-yl)azepane Properties

Names and Identifiers

- 2-(Pyridin-3-yl)azepane
- 1H-Azepine,hexahydro-2-(3-pyridinyl)-
- 2-pyridin-3-ylazepane
- 2-PYRIDIN-3-YL-AZEPANE
- 2-(3-pyridyl)-1-azacycloheptane
- SCHEMBL6801148
- 130342-99-3
- AKOS005257211
- MS-20183
- EN300-6286159
- DTXSID90402857
- MFCD02663702
- +Expand
- MDL： MFCD02663702
- InChIKey： BELIZRHOJQZKIU-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H16N2/c1-2-6-11(13-8-3-1)10-5-4-7-12-9-10/h4-5,7,9,11,13H,1-3,6,8H2
- SMILES： N1C=CC=C(C2CCCCCN2)C=1

Computed Properties

Exact Mass: 176.13148
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 176.131
Heavy Atom Count: 13
Complexity: 147
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Topological Polar Surface Area: 24.9A^2

Experimental Properties

PSA: 24.92

2-(Pyridin-3-yl)azepane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0080N8-50mg	1H-Azepine,hexahydro-2-(3-pyridinyl)-	130342-99-3	95%	50mg	$102.00
A2B Chem LLC	AD73284-50mg	1H-Azepine,hexahydro-2-(3-pyridinyl)-	130342-99-3	95%	50mg	$72.00	2024-04-20
Aaron	AR0080VK-50mg	1H-Azepine,hexahydro-2-(3-pyridinyl)-	130342-99-3	95%	50mg	$74.00
abcr	AB424477-1 g	2-(Pyridin-3-yl)azepane	130342-99-3		1g	€542.30	2023-06-16
Chemenu	CM293157-50mg	2-(Pyridin-3-yl)azepane	130342-99-3	95%	50mg	$334	2024-08-02
Enamine	EN300-6286159-0.05g	2-(pyridin-3-yl)azepane	130342-99-3	95%	0.05g	$35.0
TRC	P992968-5mg	2-(pyridin-3-yl)azepane	130342-99-3		5mg	$ 50.00	2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1197484-50mg	2-(Pyridin-3-yl)azepane	130342-99-3	98%	50mg	￥924.00	2024-08-09

2-(Pyridin-3-yl)azepane Related Literature

1. Electronic structure of twisted and planar rubrene molecules: a density functional study†

T. Mukherjee,Sumona Sinha Phys. Chem. Chem. Phys., 2018,20, 18623-18629
2. Thermo-curable and photo-patternable polysiloxanes and polycarbosiloxanes by a facile Piers–Rubinsztajn polycondensation and post-modification†

Nianmin Hong Polym. Chem., 2022,13, 2187-2194
3. Correction: CCL01, a novel formulation composed of Cuscuta seeds and Lactobacillus paracasei NK112, enhances memory function via nerve growth factor-mediated neurogenesis

In Gyoung Ju,Seong Min Hong,Soo-Won Yun,Eugene Huh,Dong-Hyun Kim,Sun Yeou Kim Food Funct., 2021,12, 12161-12161
4. Morphology-controlled synthesis of silica materials templated by self-assembled short amphiphilic peptides†

Qinrong Wang,Jun Yu,Jinhong Zheng,Daojun Liu,Feng Jiang,Xin Zhang,Weiqiu Li RSC Adv., 2013,3, 15955-15965
5. Back cover

Dalton Trans., 2017,46, 3411-3412
6. The effect of spacer chain length on ion binding to bidentate α,ω-diamines: Contrasting ordering for H+ and Li+ ion affinities†

M. Kiran Kumar,J. Srinivasa Rao,S. Prabhakar,M. Vairamani,G. Narahari Sastry Chem. Commun., 2005, 1420-1422
7. Click chemistry-assisted synthesis of triazolo linked podophyllotoxin conjugates as tubulin polymerization inhibitors†

M. V. P. S. Vishnuvardhan,Saidi Reddy V.,Kunta Chandrasekhar,V. Lakshma Nayak,Ibrahim Bin Sayeed,Abdullah Alarifi Med. Chem. Commun., 2017,8, 1817-1823
8. Disentangling physics and chemistry in AGB outflows: revealing degeneracies when adding complexity†

Marie Van de Sande,Catherine Walsh,Tom J. Millar Faraday Discuss., 2023,245, 586-608
9. Ultrathin porous NiO nanoflake arrays on nickel foam as an advanced electrode for high performance asymmetric supercapacitors†

Shuxing Wu,K. S. Hui,K. N. Hui J. Mater. Chem. A, 2016,4, 9113-9123
10. Tissue-mimetic hybrid bioadhesives for intervertebral disc repair†

Xuan Li,Yin Liu,Li Li,Ran Huo,Zhenwei Ma,Guangyu Bao,Shiyu Liu,Zhen Yang,Michael H. Weber,Lisbet Haglund Mater. Horiz., 2023,10, 1705-1718

130342-99-3 (2-(Pyridin-3-yl)azepane) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:130342-99-3)2-(Pyridin-3-yl)azepane

Purity:99%/99%/99%/99%

Quantity:1g/5g/10g/25g

Price($):321.0/561.0/788.0/1097.0